Cas no 10551-58-3 (5-Acetoxymethyl-2-furaldehyde)

• Product Name: 5-Acetoxymethyl-2-furaldehyde
• CAS No: 10551-58-3
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD00003233
• CID: 48657
• PubChem ID: 87562937
• Update Time: 2025-05-19

5-Acetoxymethyl-2-furaldehyde Chemical and Physical Properties

Names and Identifiers

• (5-Formylfuran-2-yl)methyl acetate
• 5-(Acetoxymethyl)-2-furancarboxaldehyde
• 5-(Acetoxymethyl)furfural
• 5-Formyll-2-furfuryl acetate
• 5-Formyl-2-furylmethyl acetate
• 5-Formylfurfuryl acetate
• 5-Acetoxymethylfurfural
• 5-Acetoxymethyl-2-Furaldehyde
• 5-(Acetoxymethyl)furfural (AMF)
• Acetic Acid 5-Formylfurfuryl Ester
• 5-Acetoxymehtylfurfural
• 5-ForMyl-2-furfuryl Acetate
• 5-acetoxymethyl-2furaladehyde
• (5-Formyl-2-furyl)methyl acetate
• 5-ACETOXYMETHYL-2-FURALDEHYDE 97%
• 2-Furancarboxaldehyde, 5-[(acetyloxy)methyl]-
• 5HH6180XYD
• QAVITTVTXPZTSE-UHFFFAOYSA-N
• 5-(Acetoxymethyl)furfural(AMF)
• 5-acetoxymethyl-2-furanald
• 5-(ACETOXYMETHYL)-2-FURALDEHYDE
• InChI=1/C8H8O4/c1-6(10)11-5-8-3-2-7(4-9)12-8/h2-4H,5H2,1H
• 5-(acetyloxy) methyl-2-furancarboxaldehyde
• AKOS015913443
• 10551-58-3
• J-640042
• AS-61819
• 2-FURALDEHYDE, 5-(HYDROXYMETHYL)-, ACETATE
• CS-0181819
• 2-FURANCARBOXALDEHYDE, 5-((ACETYLOXY)METHYL)-
• SCHEMBL51038
• EINECS 234-137-4
• DTXSID00147166
• MFCD00003233
• J-800044
• A1989
• UNII-5HH6180XYD
• 5-Acetoxymethyl-2-furaldehyde, 99%
• 5-((ACETOXY)METHYL)2-FURANCARBOXALDEHYDE
• FT-0619922
• AC-22813
• (5-Formyl-2-furyl)methyl acetate #
• 5-(ACETOXYMETHYL)FURFURALDEHYDE
• (5-formylfuran-2-yl)methylacetate
• 5-ACETOXYMETHYL-2-FURANCARBOXALDEHYDE
• J-200076
• 5-acetoxymethyl-2-furanaldehyde
• 5-ACETOXYMETHYL-2-FURFURAL
• NS00023382
• Q17191361
• 5-acetyloxymethyl-2-furancarboxaldehyde
• DB-024832
• GEO-00013
• 5-Acetoxymethyl-2-furaldehyde

• MDL： MFCD00003233
• Inchi： 1S/C8H8O4/c1-6(10)11-5-8-3-2-7(4-9)12-8/h2-4H,5H2,1H3
• InChI Key： QAVITTVTXPZTSE-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1COC(C)=O

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 56.5

Experimental Properties

• Color/Form: Brown crystals.
• Density: 1.230
• Melting Point: 54.0 to 57.0 deg-C
• Boiling Point: 122°C/2mmHg(lit.)
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Refractive Index: 1.4611 (estimate)
• PSA: 56.51000
• LogP: 1.15520
• Sensitiveness: Air Sensitive
• Solubility: Not available

5-Acetoxymethyl-2-furaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 5-Acetoxymethyl-2-furaldehyde

5-Acetoxymethyl-2-Furaldehyde: A Comprehensive Overview

5-Acetoxymethyl-2-furaldehyde, also known by its CAS number 10551-58-3, is a compound of significant interest in various scientific and industrial fields. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in food science, pharmaceuticals, and flavor chemistry. In this article, we will delve into the structural features, chemical properties, applications, and recent research findings related to 5-acetoxymethyl-2-furaldehyde.

The molecular structure of 5-acetoxymethyl-2-furaldehyde consists of a furan ring with an aldehyde group at the 2-position and an acetoxymethyl group at the 5-position. This arrangement imparts the compound with distinct chemical reactivity and biological activity. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different environments. For instance, the aldehyde group is known to participate in various condensation reactions, which are pivotal in flavor formation processes.

In terms of physical properties, 5-acetoxymethyl-2-furaldehyde is a yellowish liquid with a characteristic aroma. Its solubility in organic solvents and limited solubility in water make it suitable for use in oil-based formulations. The compound's stability under thermal conditions has been a topic of recent research, with findings suggesting that it can withstand moderate heating without significant degradation, making it ideal for culinary applications.

The applications of 5-acetoxymethyl-2-furaldehyde span across multiple industries. In the food industry, it is commonly used as a flavor enhancer due to its ability to contribute to the characteristic taste and aroma of certain foods. For example, it plays a crucial role in the flavor profile of roasted and baked goods. In the pharmaceutical sector, researchers are exploring its potential as a precursor for drug synthesis, leveraging its reactivity to form bioactive compounds.

Recent advancements in analytical techniques have enabled scientists to better understand the role of 5-acetoxymethyl-2-furaldehyde in complex chemical systems. For instance, high-resolution mass spectrometry has provided insights into its fragmentation patterns, aiding in its identification within food matrices. Additionally, computational chemistry methods have been employed to predict its interactions with biological molecules, paving the way for novel therapeutic applications.

In conclusion, 5-acetoxymethyl-2-furaldehyde, CAS number 10551-58-3, is a versatile compound with a wide range of applications and ongoing research potential. Its unique structure and properties make it a valuable component in various industries, from food science to pharmaceuticals. As research continues to uncover new aspects of this compound's behavior and utility, its significance in both academic and industrial settings is expected to grow further.